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Technical Support Center: pDCPD-Glass Fiber
Composites
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding chemical-sizing incompatibility in polydicyclopentadiene (pDCPD)-

glass fiber composites. It is intended for researchers, scientists, and professionals in drug

development and materials science who are working with these advanced materials.

Troubleshooting Guide
This guide is designed to help you diagnose and resolve common issues encountered during

the formulation and testing of pDCPD-glass fiber composites.

Question: Why are the mechanical properties of my pDCPD-glass fiber composite, such as

interlaminar shear strength (ILSS) and tensile strength, significantly lower than expected?

Answer:

Poor mechanical performance in pDCPD-glass fiber composites is frequently linked to

inadequate adhesion between the pDCPD matrix and the glass fibers. This is often a result of

chemical incompatibility between the sizing on the glass fibers and the non-polar pDCPD resin.

Possible Causes and Solutions:
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Incompatible Sizing Chemistry: Standard glass fibers are often sized with amino-silanes,

which are formulated for compatibility with polar resins like epoxy. These are generally

incompatible with the non-polar, hydrocarbon-based pDCPD matrix, leading to a weak fiber-

matrix interface.[1]

Solution: Utilize glass fibers with a sizing specifically designed for pDCPD or other non-

polar matrices. If the specific sizing is unknown, consider sourcing fibers with a pDCPD-

compatible sizing. Some studies have shown success with proprietary sizings developed

for this purpose.

Poor Fiber Wetting: The low surface energy of the pDCPD resin can lead to incomplete

wetting of the glass fibers, resulting in voids at the interface and reduced stress transfer.

Solution:

Surface Treatment: Consider a surface treatment for the glass fibers to improve

wettability. This can involve removing the existing sizing and applying a more

compatible coupling agent.

Processing Parameters: Optimize your composite manufacturing process (e.g.,

vacuum-assisted resin transfer molding - VARTM) to ensure thorough impregnation of

the fiber reinforcement with the pDCPD resin.

Incorrect Fiber Surface Chemistry: The surface of the glass fibers may lack the necessary

chemical groups to form a strong bond with the pDCPD matrix.

Solution: Employ a coupling agent that can bridge the chemical gap between the glass

fiber surface and the pDCPD matrix. Norbornene-functional silanes have shown promise

in improving the interfacial reaction and adhesion in pDCPD composites.

Troubleshooting Workflow:

The following diagram outlines a systematic approach to troubleshooting poor mechanical

properties in your pDCPD-glass fiber composites.
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A troubleshooting workflow for addressing low mechanical properties.
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Frequently Asked Questions (FAQs)
Q1: What is "chemical-sizing incompatibility" in the context of pDCPD-glass fiber composites?

A1: Chemical-sizing is a coating applied to glass fibers during their manufacture to protect them

and to promote adhesion with a specific resin matrix. Incompatibility arises when the chemical

nature of the sizing is not suited for the intended resin. For pDCPD, which is a non-polar

polymer, sizings designed for polar resins like epoxy (e.g., amino-silane sizings) do not form

strong interfacial bonds, leading to a weak composite.[1]

Q2: How can I determine if my glass fiber sizing is compatible with pDCPD?

A2: The most direct way is to consult the manufacturer's datasheet for the glass fibers. If the

datasheet does not specify compatibility with pDCPD or other olefin-based resins, it is likely

incompatible. You can also perform experimental evaluations, such as contact angle

measurements to assess wettability and mechanical testing (e.g., interlaminar shear strength)

of a small composite sample. A high contact angle and low ILSS would indicate poor

compatibility.

Q3: What are norbornene-functional silanes and how do they improve adhesion?

A3: Norbornene-functional silanes are a type of coupling agent that can be applied to the

surface of glass fibers. They have a silane group that bonds to the glass surface and a

norbornene group that can co-polymerize with the dicyclopentadiene (DCPD) monomer during

the ring-opening metathesis polymerization (ROMP) process. This creates a covalent bond

across the fiber-matrix interface, significantly improving adhesion and stress transfer.

Q4: Can I remove the existing sizing from my glass fibers?

A4: Yes, it is possible to remove the existing sizing through chemical or thermal treatment.

Washing the fibers with a solvent like acetone can remove some sizing components.[1] A more

aggressive method is heat treatment (calcination), which burns off the organic sizing. However,

it's crucial to apply a new, compatible sizing after removing the old one to ensure good

adhesion to the pDCPD matrix.

Q5: What are the key mechanical properties to evaluate for assessing fiber-matrix adhesion?
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A5: The most sensitive mechanical property to the quality of the fiber-matrix interface is the

interlaminar shear strength (ILSS). It directly measures the shear strength between the layers

of the composite. Other important properties to consider are tensile strength and flexural

strength, as poor adhesion will also lead to reductions in these values.

Quantitative Data Summary
The following tables summarize key quantitative data from studies on pDCPD-glass fiber

composites, highlighting the impact of different sizing systems on mechanical properties and

wettability.

Table 1: Comparison of Mechanical Properties of pDCPD and Epoxy Composites with Different

Glass Fiber Sizings

Composite
System

Tensile
Strength (MPa)

Flexural
Strength (MPa)

Interlaminar
Shear Strength
(MPa)

Notched
Impact
Strength
(KJ/m²)

pDCPD with

compatible sizing
1180.1 ± 4.1 1060.4 ± 4.6 61.3 ± 3.2 145.3 ± 4.8

Epoxy with

standard sizing

Equivalent to

pDCPD

Equivalent to

pDCPD

Equivalent to

pDCPD

Lower than

pDCPD

Note: Data is compiled from a study comparing an optimized pDCPD composite to a standard

epoxy composite, demonstrating that with a compatible sizing, pDCPD composites can achieve

comparable or even superior properties.[2]

Table 2: Effect of Fiber Sizing on Wettability of pDCPD Resin

Glass Fiber Sizing Dynamic Contact Angle with pDCPD

Optimized pDCPD-compatible sizing 60.35° ± 0.3°

Standard (epoxy-compatible) sizing Higher, indicating poorer wettability
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This table illustrates that a compatible sizing significantly improves the wetting of the glass fiber

by the pDCPD resin, as indicated by a lower contact angle.[2]

Key Experimental Protocols
1. Protocol for Interlaminar Shear Strength (ILSS) Testing (Short Beam Shear Method)

This protocol provides a general outline for determining the ILSS of a pDCPD-glass fiber

composite, a key indicator of fiber-matrix adhesion.

Experimental Workflow for ILSS Testing:
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Prepare Composite Laminate

Cut specimens to specified dimensions

Condition specimens (e.g., temperature and humidity)

Measure specimen width and thickness

Set up 3-point bend test fixture

Place specimen on supports

Apply load at a constant rate until failure

Record the maximum load at failure
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Analyze and report results
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Workflow for Interlaminar Shear Strength (ILSS) testing.
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Methodology:

Specimen Preparation: Fabricate a flat composite laminate using the pDCPD resin and glass

fibers of interest. Cut rectangular specimens to the dimensions specified in relevant

standards (e.g., ASTM D2344). The specimen length-to-thickness and width-to-thickness

ratios are critical.

Conditioning: Condition the specimens in a controlled environment (e.g., 23°C and 50%

relative humidity) for a specified period.

Measurement: Accurately measure the width and thickness of each specimen at the center.

Test Setup: Use a universal testing machine with a three-point bending fixture. The span

between the two supports is typically a multiple of the specimen thickness.

Testing: Place the specimen on the supports and apply a compressive load to the center of

the specimen at a constant crosshead speed until interlaminar shear failure occurs.

Data Recording: Record the maximum load sustained by the specimen.

Calculation: Calculate the ILSS using the formula: ILSS = (0.75 * P_max) / (w * t) where

P_max is the maximum load, w is the width, and t is the thickness of the specimen.

Analysis: Analyze the failure mode to ensure it is interlaminar shear. Report the average

ILSS and standard deviation for a set of specimens.

2. Protocol for Contact Angle Measurement

This protocol outlines the measurement of the contact angle between a liquid pDCPD resin and

a glass fiber, which indicates the wettability of the fiber by the resin.

Methodology:

Fiber Preparation: Carefully mount a single glass fiber or a bundle of parallel fibers on a

sample holder. Ensure the fibers are clean and representative of the surface to be tested.

Resin Preparation: Prepare the liquid pDCPD resin system (monomer and catalyst) at the

desired temperature and viscosity for processing.
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Measurement:

Sessile Drop Method: Using a goniometer, carefully deposit a small droplet of the pDCPD
resin onto the surface of the fiber(s). An image of the droplet at the solid-liquid-vapor

interface is captured.

Wilhelmy Plate Method: For single fibers, a more accurate method is to use a tensiometer.

The fiber is immersed in and withdrawn from the liquid resin, and the force exerted on the

fiber is measured to calculate the contact angle.

Analysis: The contact angle is determined from the captured image or the force

measurements. A lower contact angle indicates better wettability. The measurements should

be repeated multiple times to ensure statistical significance.

Signaling Pathway for Fiber-Matrix Adhesion:

The following diagram illustrates the key interactions that lead to good adhesion at the fiber-

matrix interface, particularly when a suitable coupling agent is used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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